Cas no 802900-17-0 (1H-Imidazole-4-ethanaminium,2,3-dihydro-N,N,N-trimethyl-2-oxo-)
802900-17-0 structure
Product Name:1H-Imidazole-4-ethanaminium,2,3-dihydro-N,N,N-trimethyl-2-oxo-
CAS No:802900-17-0
MF:C8H16N3O
MW:170.232141494751
CID:714013
PubChem ID:45120871
Update Time:2025-04-19
1H-Imidazole-4-ethanaminium,2,3-dihydro-N,N,N-trimethyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-ethanaminium,2,3-dihydro-N,N,N-trimethyl-2-oxo-
- Ammonium, [2-(2-hydroxyimidazol-4-yl)ethyl]trimethyl- (8CI)
- trimethyl-[2-(2-oxo-1,3-dihydroimidazol-4-yl)ethyl]azanium
- N,N,N-Trimethyl-2-(2-oxo-2,3-dihydro-1H-imidazol-4-yl)ethan-1-aminium
- DTXSID30669088
- 802900-17-0
-
- Inchi: 1S/C8H15N3O/c1-11(2,3)5-4-7-6-9-8(12)10-7/h6H,4-5H2,1-3H3,(H-,9,10,12)/p+1
- InChI Key: QJJQBXLXKSCYHO-UHFFFAOYSA-O
- SMILES: O=C1NC=C(CC[N+](C)(C)C)N1
Computed Properties
- Exact Mass: 170.129
- Monoisotopic Mass: 170.129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- Tautomer Count: 3
- XLogP3: -0.5
- Topological Polar Surface Area: 41.1A^2
1H-Imidazole-4-ethanaminium,2,3-dihydro-N,N,N-trimethyl-2-oxo- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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